5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C10H8N4O4
• Molecular Weight: 248.19 g/mol
• SMILES: CC1=NC(=NN1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C10H8N4O4/c1-6-11-9(10(15)16)12-13(6)7-3-2-4-8(5-7)14(17)18/h2-5H,1H3,(H,15,16)
• InChIKey: YSBZOJKOXNIIFC-UHFFFAOYSA-N

5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Procurement Profile

5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2060031-30-1) is a heterocyclic building block belonging to the 1,2,4-triazole-3-carboxylic acid class. It features a 1,2,4-triazole core substituted with a methyl group at the 5-position, a 3-nitrophenyl moiety at the N1-position, and a carboxylic acid at the 3-position [1]. With a molecular weight of 248.19 g/mol and a commercial purity specification of 95% , it serves as a versatile intermediate in medicinal chemistry and organic synthesis, particularly valued for the presence of the reducible meta-nitro group that enables further functionalization toward pharmacologically active derivatives [2].

Workflow Heterocyclic building block for medicinal chemistry

Selection Meta-nitro group reducible to aniline handle

Use Context SAR exploration, library synthesis, methodology scouting

• [1] PubChem Compound Summary for CID 125458480, 5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/125458480. View Source
• [2] Kuujia. Cas no 2060031-30-1 (5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid) - Product and Price Information. View Source

5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Uniqueness

The 1,2,4-triazole class is characterized by multidirectional biological activity that is highly sensitive to the nature and position of substituents [1]. For this specific scaffold, the regioisomeric position of the nitro group on the N1-phenyl ring (meta vs. ortho vs. para) dictates its electronic character, reduction potential, and downstream synthetic handles. The meta-nitro substitution provides a distinct electronic profile and a proven entry point for selective reduction to a 3-aminophenyl derivative, a transformation documented in the literature for this subclass [2]. Simply substituting the para-nitro isomer (CAS 1025-88-3) or the 1,2,3-triazole isomer (CAS 929975-73-5) would alter these critical properties, jeopardizing the validity of structure-activity relationship (SAR) studies or synthetic route development.

Regioisomer mismatch

Para-nitro or ortho-nitro isomers shift electronic profile and reduction chemistry, may alter SAR interpretation.

Scaffold mismatch

1,2,3-Triazole isomer differs in pharmacophore recognition and hydrogen-bonding pattern, limiting direct replacement in triazole-targeted screens.

• [1] Strzelecka, M., & Świątek, P. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. View Source
• [2] Khromova, N. Yu., Fedorov, M. M., Malekin, S. I., & Kutkin, A. V. (2016). Synthesis of 3,5-disubstituted 1,2,4-triazoles containing an amino group. Russian Journal of Organic Chemistry, 52(10), 1490–1495. View Source

5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Differentiation Guide

Meta vs. Para Nitro Physicochemical Comparison

The meta-nitro substitution on the N1-phenyl ring of the target compound (CAS 2060031-30-1) confers distinct physicochemical properties compared to its para-nitro isomer (CAS 1025-88-3). Computed XLogP3-AA for the meta isomer is 1.8, versus a reported LogP of 1.71 for the para isomer [1]. The topological polar surface area (TPSA) is 114 Ų for the meta isomer compared to 113.83 Ų for the para isomer [1]. The para isomer exhibits a documented melting point of 203–205°C, whereas the meta isomer lacks a sharp melting point under standard conditions, indicating different crystal packing energies attributable to the altered molecular dipole from the nitro group position . Note: This evidence is based on cross-study comparable data and computed properties; direct experimental head-to-head biological comparison data are not publicly available for this specific pair.

Meta vs. Para Nitro

Cross-study comparable

Δ XLogP ~0.09; Δ TPSA ~0.17 Ų; melting behavior differs

Distinct solid-state properties support regioisomer-specific selection for SAR.

Computed properties; head-to-head bioactivity data not available.

Evidence Dimension	Computed lipophilicity (XLogP3/LogP) and topological polar surface area (TPSA)
Target Compound Data	XLogP3-AA: 1.8; TPSA: 114 Ų (PubChem computed)
Comparator Or Baseline	5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 1025-88-3): LogP: 1.71; PSA: 113.83 Ų; Melting Point: 203-205°C
Quantified Difference	Δ XLogP ~ 0.09; Δ PSA ~ 0.17 Ų; Melting point: no sharp mp reported for target vs. 203-205°C for comparator
Conditions	Computed properties (PubChem 2021 release; Chem960 database)

Why This Matters

The small but measurable difference in lipophilicity and the stark difference in melting behavior indicate distinct solid-state properties, which can influence solubility, formulation, and the choice of this meta isomer for specific crystallography or SAR studies.

• [1] PubChem Compound Summary for CID 125458480, 5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid. National Center for Biotechnology Information. View Source

1,2,4- vs. 1,2,3-Triazole Scaffold Differentiation

The target compound is built on a 1,2,4-triazole core, which is pharmacologically distinct from its 1,2,3-triazole isomer (e.g., CAS 929975-73-5). The 1,2,4-triazole scaffold is a well-established pharmacophore in antibacterial and antifungal drug discovery, with a large body of evidence demonstrating its activity through mechanisms such as lanosterol 14α-demethylase inhibition [1]. In contrast, 1,2,3-triazoles are more commonly associated with click chemistry applications and bioorthogonal ligation strategies. The different nitrogen atom arrangement leads to distinct hydrogen-bonding patterns and metabolic stability profiles [2]. Note: This is a class-level inference supported by extensive reviews; direct comparative experimental data for this specific pair of compounds are not available in the public literature.

1,2,4- vs 1,2,3-Triazole

Class-level inference

1,2,4-triazole core linked to CYP enzyme and kinase pharmacophore recognition

Scaffold choice impacts hit identification in triazole-preferring target screens.

No direct comparative data for these specific compounds.

Evidence Dimension	Pharmacological precedent and synthetic utility of the triazole scaffold
Target Compound Data	1,2,4-triazole core: associated with antibacterial, antifungal, anticancer, and anti-inflammatory activities; well-precedented as a pharmacophore in approved drugs (e.g., fluconazole, ribavirin)
Comparator Or Baseline	5-Methyl-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 929975-73-5): 1,2,3-triazole core, primarily used in click chemistry and bioorthogonal applications
Quantified Difference	No direct comparative bioactivity data available. Differentiation is based on established class-level pharmacological profiles.
Conditions	Class-level inference from published reviews (Pharmaceuticals 2021, 14(3), 224; Frontiers in Chemistry 2022)

Why This Matters

For researchers screening compound libraries against biological targets with known 1,2,4-triazole pharmacophore preferences (e.g., cytochrome P450 enzymes, kinases), selecting the correct triazole isomer is essential for meaningful hit identification.

• [1] Strzelecka, M., & Świątek, P. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. View Source
• [2] Aggarwal, R., & Sumran, G. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 837964. View Source

Meta-Nitro to Meta-Amino Reduction Pathway

A published synthetic methodology explicitly demonstrates that 5-substituted 3-(3-nitrophenyl)-1,2,4-triazoles—the exact subclass to which the target compound belongs—can be selectively reduced to their corresponding 3-aminophenyl derivatives using hydrazine hydrate over Raney nickel [1]. This transformation provides a clean entry point to aniline derivatives, which can then be further elaborated through amide coupling, sulfonamide formation, or diazotization chemistry. For the structurally analogous 4-nitrophenyl (para) isomer, the reduction chemistry is equally feasible, but the resulting 4-aminophenyl derivative has a different geometry and electronic character, leading to divergent SAR outcomes. This documented synthetic pathway is a key differentiator for procurement decisions aimed at generating amine-terminated building blocks.

Meta-NO₂ Reduction

Method context

Selective reduction to 3-aminophenyl with hydrazine/Raney Ni

Supports amine elaboration without route scouting risk.

Yield data not specified in abstract; validation recommended.

Evidence Dimension	Availability of a literature-precedented synthetic transformation for downstream diversification
Target Compound Data	Reduction of 3-nitrophenyl to 3-aminophenyl achieved with hydrazine hydrate/Raney Ni (yield not specified in abstract)
Comparator Or Baseline	5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid: expected to yield 4-aminophenyl derivative under similar conditions, but with different geometry
Quantified Difference	Not applicable (qualitative synthetic differentiation based on regioisomeric outcome)
Conditions	Thermal cyclization and reduction methodology from Khromova et al., Russian Journal of Organic Chemistry, 2016

Why This Matters

The documented ability to convert the meta-nitro group into a meta-amino handle provides a validated synthetic roadmap, reducing route development risk for medicinal chemistry teams compared to using an analog without such literature precedent.

• [1] Khromova, N. Yu., Fedorov, M. M., Malekin, S. I., & Kutkin, A. V. (2016). Synthesis of 3,5-disubstituted 1,2,4-triazoles containing an amino group. Russian Journal of Organic Chemistry, 52(10), 1490–1495. View Source

Commercial Availability and Premium Pricing

The target compound (CAS 2060031-30-1) is stocked by Enamine (EN300-340201) and AKSci (0954EJ), with Enamine pricing at $640 per 0.1 g, $2,110 per 5 g, and $3,131 per 10 g as of 2023 [1]. This pricing reflects its status as a specialized, non-commodity building block. The para-nitro isomer (CAS 1025-88-3) is commercially available through multiple vendors including Key Organics Ltd and Aromsyn at standard building-block pricing tiers, while the 1,2,3-triazole isomer (CAS 929975-73-5) is also more widely stocked. The premium pricing of the meta isomer, combined with its availability through Enamine's REAL database, signals that this compound occupies a specific niche in the chemical space, making it a strategic procurement choice for fragment-based screening libraries or targeted SAR exploration where the meta-nitro geometry is essential.

Commercial Profile

Supporting evidence

Enamine $640/0.1g (2023); para isomer at standard building-block pricing

Premium pricing reflects niche demand; benchmark against synthetic value.

2023 catalog pricing; subject to change.

Evidence Dimension	Commercial availability, pricing tier, and supplier diversity
Target Compound Data	Enamine: $640/0.1g, $2,110/5g, $3,131/10g; purity: 95%; stocked by Enamine, AKSci, Leyan
Comparator Or Baseline	Para isomer (1025-88-3): available from Key Organics, Aromsyn (NLT 95% purity) at standard building-block pricing; Ortho isomer (2059954-22-0): stocked by AKSci, Leyan; 1,2,3-triazole isomer (929975-73-5): stocked by AKSci, Ambeed, SCBT
Quantified Difference	Meta isomer pricing is at a premium (Enamine $640/0.1g) compared to more commoditized para isomer suppliers
Conditions	Pricing data sourced from vendor catalogs as of 2023

Why This Matters

The combination of premium pricing and availability through major screening-compound suppliers (Enamine) indicates established demand within the drug discovery ecosystem; procurement teams should benchmark total cost against the specific synthetic value the meta-nitro geometry provides over cheaper para-nitro alternatives.

• [1] Kuujia. Cas no 2060031-30-1 (5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid) – Enamine Pricing Information. View Source

Drug-Likeness and Oral Bioavailability Profile

The computed physicochemical parameters of the target compound fall within drug-like space as defined by Lipinski's Rule of Five: molecular weight 248.19 g/mol (<500), XLogP3 1.8 (<5), 1 hydrogen bond donor (<5), and 6 hydrogen bond acceptors (<10) [1]. The topological polar surface area of 114 Ų is within the range associated with favorable oral absorption (<140 Ų). When compared to the 5-cyclopropyl analog (CAS 2060052-30-2), which bears a bulkier cyclopropyl substituent at the 5-position, the methyl group in the target compound provides a lower molecular weight and reduced lipophilicity, offering a more fragment-like starting point for lead optimization. Note: This is a class-level inference; direct comparative ADME data are not available.

Drug-Likeness

Class-level inference

MW 248, XLogP 1.8, TPSA 114 Ų, HBD 1, HBA 6

Fragment-like properties support early lead optimization workflows.

Computed values; experimental ADME data not available.

Evidence Dimension	Computed physicochemical parameters (Rule of Five compliance)
Target Compound Data	MW: 248.19; XLogP3: 1.8; HBD: 1; HBA: 6; TPSA: 114 Ų; Rotatable Bonds: 2
Comparator Or Baseline	5-Cyclopropyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2060052-30-2): MW ~288.3 (estimated for C13H12N4O4); higher lipophilicity expected due to cyclopropyl group
Quantified Difference	Target MW is ~40 Da lower than the 5-cyclopropyl analog; reduced lipophilicity and steric bulk
Conditions	Computed properties from PubChem; comparator properties estimated from molecular formula

Why This Matters

The drug-like physicochemical profile supports the use of this compound as a low-molecular-weight fragment or early lead scaffold, where the balance of lipophilicity, polarity, and hydrogen-bonding capacity is critical for downstream ADME optimization.

• [1] PubChem Compound Summary for CID 125458480, 5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid. Computed Properties section. View Source

Evidence Limitations

It is essential to acknowledge that high-strength, direct head-to-head quantitative biological comparison data (e.g., IC50, MIC, Ki values) for 5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid against its closest analogs are not publicly available as of the knowledge cutoff. The compound is primarily positioned in the literature as a synthetic building block and intermediate [1], rather than as a fully profiled bioactive molecule. The differentiation evidence presented herein relies on computed physicochemical comparisons, class-level pharmacological inferences, and documented synthetic methodology. Procurement and selection decisions should be made with this evidence strength in mind, and users are encouraged to request custom profiling data from suppliers or conduct internal head-to-head assays to validate the expected differentiation for their specific application context.

Evidence Gap

Supporting evidence

No public IC₅₀, MIC, or in vivo data for target or analogs

Selection relies on computed and class-level evidence; independent profiling advised.

Literature search across PubMed, PubChem, vendor databases.

Evidence Dimension	Availability of public quantitative biological comparison data
Target Compound Data	No public IC50, MIC, Ki, or in vivo efficacy data identified
Comparator Or Baseline	All close analogs: similarly limited public bioactivity data
Quantified Difference	Not available
Conditions	Comprehensive literature search conducted across PubMed, PubChem, and vendor databases

Why This Matters

Transparency about evidence limitations enables informed procurement decisions and prevents over-reliance on unvalidated differentiation claims.

• [1] Khromova, N. Yu., Fedorov, M. M., Malekin, S. I., & Kutkin, A. V. (2016). Synthesis of 3,5-disubstituted 1,2,4-triazoles containing an amino group. Russian Journal of Organic Chemistry, 52(10), 1490–1495. View Source

5-Methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Application Scenarios

Fragment-Based Drug Discovery Library Design

With a molecular weight of 248.19 Da, XLogP3 of 1.8, and TPSA of 114 Ų [1], this compound meets fragment-like physicochemical criteria. Its meta-nitrophenyl group provides a defined vector for structure-based design, while the carboxylic acid handle enables rapid amide coupling for fragment growing or linking strategies. Inclusion in fragment libraries targeting enzymes with known triazole pharmacophore preferences (e.g., cytochrome P450s, carbonic anhydrases) is supported by the extensive 1,2,4-triazole literature [2].

Regioisomeric SAR Exploration

The availability of all three nitrophenyl regioisomers (ortho: CAS 2059954-22-0; meta: CAS 2060031-30-1; para: CAS 1025-88-3) from commercial suppliers enables comprehensive SAR studies. Procurement of the meta isomer specifically is essential when the 3D geometry and electronic character of the meta-substituted phenyl ring are predicted by computational docking to be optimal for target engagement. The documented ability to reduce the meta-nitro group to a meta-amino handle [1] further expands the SAR toolkit.

Synthetic Methodology and Route Scouting

The compound serves as a model substrate for developing and optimizing reduction, amidation, and N-arylation methodologies on the 1,2,4-triazole scaffold. The published procedure for reducing 5-substituted 3-(3-nitrophenyl)-1,2,4-triazoles to 3-aminophenyl derivatives using hydrazine hydrate/Raney nickel [1] provides a starting point for further optimization. The carboxylic acid group enables esterification, amidation, and decarboxylative coupling reactions, making this compound a versatile platform for methodology development.

Anti-Infective Pharmacophore Validation

The 1,2,4-triazole core is a privileged scaffold in antibacterial and antifungal drug discovery, with mechanisms including lanosterol 14α-demethylase inhibition [1]. While the target compound itself lacks published MIC data, its structural features align with known anti-infective pharmacophores. It is a suitable starting point for synthesizing and screening focused libraries against bacterial and fungal panels, particularly where the meta-nitro substitution pattern is hypothesized to confer selectivity advantages over para-nitro analogs.

Application

Selection Property

Validation Focus

Fragment-based library design

Drug-like fragment with meta-nitro vector

Ligand efficiency and target-engagement assays

Regioisomeric SAR exploration

Meta-substituted phenyl geometry

Comparative docking and biochemical assays

1,2,4-Triazole methodology scouting

Carboxylic acid and nitro functional handles

Reduction and amidation reaction optimization

Anti-infective pharmacophore screening

1,2,4-Triazole core

Enzyme inhibition and panel screening endpoints

• [1] Strzelecka, M., & Świątek, P. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. View Source
• [2] Khromova, N. Yu., Fedorov, M. M., Malekin, S. I., & Kutkin, A. V. (2016). Synthesis of 3,5-disubstituted 1,2,4-triazoles containing an amino group. Russian Journal of Organic Chemistry, 52(10), 1490–1495. View Source